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Cat. No.: B7821131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lauryl Stearate, also known as dodecyl octadecanoate, is a fatty acid ester that is gaining

attention as a potential organic phase change material (PCM). PCMs are substances that

absorb and release large amounts of thermal energy at a nearly constant temperature during

their phase transition (typically between solid and liquid states). This property makes them

highly suitable for a variety of thermal energy storage and temperature regulation applications.

For the pharmaceutical and drug development sectors, PCMs with phase transition

temperatures near physiological conditions are of particular interest for applications such as

temperature-controlled transport of sensitive biologicals and thermally-activated drug delivery

systems.

This technical guide provides an in-depth overview of Lauryl Stearate as a PCM, covering its

thermophysical properties, synthesis, experimental characterization, and potential applications

in the pharmaceutical and drug development fields.

Thermophysical Properties of Lauryl Stearate
The performance of a PCM is primarily determined by its thermophysical properties. While

extensive data on eutectic mixtures of lauric and stearic acid is available, specific data for the

single-component ester, Lauryl Stearate, is less common. This section summarizes the

available quantitative data for Lauryl Stearate.
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Property Value Unit Source(s)

Chemical Formula C₃₀H₆₀O₂ - [1][2][3]

Molecular Weight 452.80 g/mol [1][2][3]

Melting Point 41 - 48 °C [4][5]

Density 0.858 g/cm³ [4]

Latent Heat of Fusion
Not explicitly found in

searches
J/g -

Thermal Conductivity
Not explicitly found in

searches
W/(m·K) -

Note: The latent heat of fusion and thermal conductivity are critical parameters for a PCM.

While direct experimental values for Lauryl Stearate were not found in the literature search, it

is expected to be in a similar range to other long-chain fatty acid esters. For reference, eutectic

mixtures of lauric and stearic acid exhibit a latent heat of fusion in the range of 160-180 J/g.[6]

The thermal conductivity of organic PCMs is generally low, often requiring the incorporation of

high-conductivity materials to enhance heat transfer rates.[7][8]

Synthesis of Lauryl Stearate
Lauryl Stearate is typically synthesized through a process called Fischer esterification. This

reaction involves the acid-catalyzed esterification of a carboxylic acid (stearic acid) with an

alcohol (lauryl alcohol).[9][10][11][12][13]

Reaction:

Stearic Acid + Lauryl Alcohol ⇌ Lauryl Stearate + Water

An acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is used to protonate the

carbonyl group of the carboxylic acid, making it more susceptible to nucleophilic attack by the

alcohol. The reaction is reversible, and to drive the equilibrium towards the formation of the

ester, an excess of one of the reactants (usually the alcohol) is used, and the water produced is

removed from the reaction mixture.[11][12][13]
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Experimental Protocols for Characterization
The characterization of Lauryl Stearate as a PCM involves several key experiments to

determine its thermophysical properties and thermal reliability.

Differential Scanning Calorimetry (DSC)
DSC is a fundamental technique used to measure the melting temperature and latent heat of

fusion of a PCM.[14][15]

Methodology:

A small, precisely weighed sample of Lauryl Stearate is placed in an aluminum pan.

The sample is heated at a controlled rate in an inert atmosphere (e.g., nitrogen).

The heat flow into the sample is measured as a function of temperature.

The melting point is identified as the peak temperature of the endothermic phase transition,

and the latent heat of fusion is calculated from the area under the peak.[14]

Thermogravimetric Analysis (TGA)
TGA is used to determine the thermal stability and decomposition temperature of the PCM.[16]

Methodology:

A sample of Lauryl Stearate is heated at a constant rate in a controlled atmosphere.

The mass of the sample is continuously monitored as a function of temperature.

The temperature at which significant mass loss occurs indicates the onset of thermal

decomposition.[16]

Thermal Conductivity Measurement
The thermal conductivity of the PCM in both its solid and liquid states is a crucial parameter for

designing thermal energy storage systems. Various methods can be employed for this

measurement, such as the transient plane source (TPS) technique or the hot-wire method.[7]
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Methodology (Transient Plane Source):

A sensor consisting of a thin, electrically insulated nickel spiral is placed in contact with the

Lauryl Stearate sample.

A short electrical pulse is passed through the sensor, generating a small amount of heat.

The temperature increase of the sensor is recorded as a function of time.

The thermal conductivity of the material is calculated from the temperature versus time

response.

Visualization of Experimental Workflows
Synthesis of Lauryl Stearate (Fischer Esterification)
Caption: Fischer Esterification workflow for Lauryl Stearate synthesis.

Characterization of Lauryl Stearate as a PCM
Caption: Experimental workflow for characterizing Lauryl Stearate as a PCM.

Applications in Drug Development
The application of PCMs in drug delivery is an emerging field, with a focus on creating "smart"

systems that release therapeutic agents in response to specific stimuli, such as temperature.

[17][18][19][20][21][22][23] While specific studies on Lauryl Stearate for drug delivery are

limited, the principles demonstrated with other fatty acids and their esters are applicable.

Thermally-Activated Drug Release
The solid-to-liquid phase transition of a PCM can be harnessed to trigger the release of an

encapsulated drug.[17][19][20][21]

Mechanism:

A therapeutic drug is encapsulated within a solid matrix of Lauryl Stearate.

This formulation is administered to the target site.
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A localized temperature increase, for example, through focused ultrasound or near-infrared

(NIR) irradiation of co-encapsulated photothermal agents, raises the temperature of the PCM

above its melting point.[17][19][20]

The Lauryl Stearate matrix melts, leading to the rapid release of the encapsulated drug at

the desired location.[17][19]

This approach offers the potential for on-demand drug delivery, which can enhance therapeutic

efficacy and minimize systemic side effects.[19][23]

Biocompatibility and Safety
For any material to be used in pharmaceutical applications, its biocompatibility and safety are

of paramount importance. Fatty acid esters, in general, are considered to be biocompatible and

have low toxicity.[17][19][24] The Cosmetic Ingredient Review (CIR) Expert Panel has

concluded that alkyl esters, including Lauryl Stearate, are safe for use in cosmetic

formulations when formulated to be non-irritating.[1] While this provides a good indication of its

safety, further specific toxicological studies would be required for its approval in drug delivery

applications.

Conclusion
Lauryl Stearate presents itself as a promising organic phase change material with a melting

temperature that could be suitable for various thermal energy storage applications, including

those in the pharmaceutical and drug development sectors. Its synthesis via Fischer

esterification is a well-established process, and its characterization can be performed using

standard thermal analysis techniques. While there is a need for more specific data on its latent

heat of fusion and thermal conductivity, the potential for its use in thermally-activated drug

delivery systems, based on the principles established for similar fatty acid-based PCMs,

warrants further investigation. Its favorable safety profile, as suggested by its use in cosmetics,

provides a strong foundation for its exploration in biomedical applications. Further research is

encouraged to fully elucidate the thermophysical properties of Lauryl Stearate and to explore

its efficacy in advanced drug delivery platforms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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